2,2'-[4,4'-biphenyldiylbis(thio)]diethanol

• IUPAC Name: 2-[4-[4-(2-hydroxyethylsulfanyl)phenyl]phenyl]sulfanylethanol
• InChI: InChI=1S/C16H18O2S2/c17-9-11-19-15-5-1-13(2-6-15)14-3-7-16(8-4-14)20-12-10-18/h1-8,17-18H,9-12H2
• InChI Key: JUWMHECFFUEPCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)SCCO)SCCO
• Molecular Formula: C16H18O2S2
• Molecular Weight: 306.4 g/mol

Description

2,2’-Thiodiethanol (TDE), also known as bis(2-hydroxyethyl)sulfide and thiodiglycol, is commonly used as a solvent in organic synthesis. It is a nontoxic, water-soluble embedding medium for optical microscopy.

Synthesis Analysis

TDE is the hydrolysis product of sulfur mustard. It can be used in the synthesis of luminescent polynuclear gold (I) phosphine complexes. It can also be used to prepare Co (II) and Mn (II) complexes, and as a reactant to prepare sulfone-containing polyurethane materials for electrophoretic applications.

Molecular Structure Analysis

The linear formula of TDE is S(CH2CH2OH)2. The molecular weight is 122.19.

Physical And Chemical Properties Analysis

TDE is a liquid with a refractive index of n20/D 1.5215 (lit.). It has a boiling point of 164-166 °C/20 mmHg (lit.) and a melting point of -16 °C (lit.). It is miscible with alcohol and water, and slightly soluble in diethyl ether. The density is 1.221 g/mL at 25 °C (lit.).

Safety and Hazards

TDE is classified under GHS07 for eye irritation (Eye Irrit. 2). The recommended personal protective equipment includes a dust mask type N95 (US), eyeshields, and gloves.

Synthesis routes and methods

Procedure details

A mixture of 4,4'-dimercaptobiphenyl (41.7 grams, 0.19 mole), 50% NaOH [31.2 grams (15.6 grams, 0.39 mole NaOH)], water (100 mL) and 2 β ethanol (60 mL) was heated under nitrogen under stirring while 2-chloroethanol (31.5 grams, 0.39 mole) was added dropwise at reflux. When addition was completed, additional 2 β ethanol (60 mL) was added to facilitate stirring. After being heated an additional 2.0 hours at reflux, the reaction mixture was allowed to cool and the product was collected by vacuum filtration, washed with water and dried in air.